N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H24N6O4S/c1-14-5-4-6-19(15(14)2)26-22(32)13-35-24-29-28-20(11-16-12-21(31)27-23(33)25-16)30(24)17-7-9-18(34-3)10-8-17/h4-10,12H,11,13H2,1-3H3,(H,26,32)(H2,25,27,31,33)
• InChI Key: UMEARNSVYZUAIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)OC)CC4=CC(=O)NC(=O)N4)C
• Molecular Formula: C24H24N6O4S
• Molecular Weight: 492.6 g/mol

Description

N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C24H24N6O4S and its molecular weight is 492.55. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitumor Applications

Antimicrobial Activity

Research involving pyrimidine-triazole derivatives, similar in structure to the compound , has demonstrated significant antimicrobial properties. A study synthesized novel derivatives exhibiting antimicrobial activity against selected bacterial and fungal strains. These compounds' effectiveness in various organic solvents suggests their potential as broad-spectrum antimicrobial agents (Majithiya & Bheshdadia, 2022).

Antitumor Activity

The development of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives for antitumor purposes is another area of research. These compounds have shown potent anticancer activity against various human cancer cell lines, indicating their potential in cancer therapy. Such studies highlight the importance of structural modifications for enhancing biological activity and specificity (Hafez & El-Gazzar, 2017).

Chemical Modification and Structural Analysis

Chemical Modification

Efforts to modify chemical structures to enhance antimicrobial and antitumor efficacy are noteworthy. For instance, the modification of sulfazecin to produce derivatives with improved antimicrobial activities highlights the potential of structural adjustments in developing more effective therapeutic agents (Kishimoto et al., 1984).

Structural Analysis

The study of crystal structures of related compounds provides insight into their chemical behavior and interaction potential. Analyzing hydrogen-bonded dimers and pi-stacked chains contributes to understanding the molecular basis of their biological activities and can guide the design of new compounds with optimized properties (Trilleras et al., 2008).